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Compound of Interest

Compound Name:
(s)-3-Fluoropyrrolidine

hydrochloride

Cat. No.: B157736 Get Quote

Conclusion
(s)-3-Fluoropyrrolidine hydrochloride serves as a critical and versatile building block in the

synthesis of diverse and potent APIs. The protocols outlined in these application notes provide

a foundation for researchers to explore the synthesis of [1]novel DPP-IV inhibitors, tyrosine

kinase inhibitors, and antitrypanosomal agents. The strategic incorporation of the

fluoropyrrolidine moiety offers a promising avenue for the development of next-generation

therapeutics with improved pharmacological properties. Researchers are encouraged to adapt

and optimize these methodologies for their specific molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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